![molecular formula C20H13BrN4O3 B4623149 N-1,3-benzodioxol-5-yl-3-[3-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyanoacrylamide](/img/structure/B4623149.png)
N-1,3-benzodioxol-5-yl-3-[3-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyanoacrylamide
Overview
Description
N-1,3-benzodioxol-5-yl-3-[3-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyanoacrylamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BDP and is a type of cyanoacrylamide that has a pyrazole ring attached to it.
Scientific Research Applications
However, to provide you with a general understanding of how compounds with similar structures or functional groups might be researched or applied within scientific contexts, here are a few areas highlighted from the search:
Synthesis and Application of Novel Synthetic Opioids : Research often explores novel synthetic compounds for their potential as opioids, focusing on their chemistry, pharmacology, and potential impacts on drug markets (Sharma et al., 2018).
Chemistry and Toxicology of Acrylamide : Studies delve into the synthesis of polyacrylamide from acrylamide, its applications, and the toxicological effects, highlighting the need for understanding its formation in food and its impact on human health (Friedman, 2003).
Xenobiotics Metabolism : Investigations into how organisms metabolize xenobiotics (foreign chemical substances), including the role of specific enzymes and the implications for toxicity, genotoxicity, and carcinogenicity, offer insights into the body's handling of complex chemicals (Ghanayem & Hoffler, 2007).
properties
IUPAC Name |
(Z)-N-(1,3-benzodioxol-5-yl)-3-[5-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13BrN4O3/c21-15-3-1-12(2-4-15)19-14(10-23-25-19)7-13(9-22)20(26)24-16-5-6-17-18(8-16)28-11-27-17/h1-8,10H,11H2,(H,23,25)(H,24,26)/b13-7- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOGIMODVQPYOG-QPEQYQDCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C(=CC3=C(NN=C3)C4=CC=C(C=C4)Br)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)/C(=C\C3=C(NN=C3)C4=CC=C(C=C4)Br)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13BrN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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